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Compound of Interest

Compound Name: 7-Hydroxyindole

Cat. No.: B018039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available safety, toxicity, and

handling information for 7-Hydroxyindole (CAS No. 2380-84-9). The information is intended to

guide laboratory practices and support risk assessments in research and drug development

settings. Due to the limited availability of specific toxicological data for 7-Hydroxyindole, this

guide also includes information on structurally related indole derivatives to provide a broader

context for its potential hazards.

Chemical and Physical Properties
7-Hydroxyindole is a solid, off-white to greyish-brown crystalline powder.[1][2] Key physical

and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₇NO [2][3][4]

Molecular Weight 133.15 g/mol [2][3][4]

Melting Point 83-88 °C [1]

Boiling Point 343.2 °C at 760 mmHg [1]

Appearance
Off-White to greyish-brown

crystalline powder
[1][2]

Storage Conditions

Store at 0 - 8 °C or below

-20°C, under inert gas,

protected from light.

[1][2][4][5]

Hazard Identification and Classification
7-Hydroxyindole is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and serious eye damage.[3][5][6]

GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Source: Aggregated GHS information from multiple suppliers.[3][5][6]

Hazard Statements and Precautionary Codes
Hazard Statements: H302, H318[4][6]

Precautionary Statements: P264, P270, P280, P301+P312, P305+P351+P338, P501[4][6]
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Toxicological Data
Specific quantitative toxicological data for 7-Hydroxyindole is limited in publicly available

literature. The toxicological information presented below is a combination of the GHS

classification for 7-Hydroxyindole and data from studies on structurally related indole

derivatives.

Acute Toxicity
While a specific LD50 for 7-Hydroxyindole has not been identified in the reviewed literature,

the GHS classification of "Acute Toxicity, Oral, Category 4" suggests an LD50 value is likely to

be in the range of 300 to 2000 mg/kg for oral exposure.[3][5] The table below summarizes

available acute toxicity data for other indole derivatives to provide a comparative context.

Compound Test Species Route LD50/LC50 Reference

Novel Indole

Derivative
Rat (albino) Oral 1271 mg/kg [7][8]

6-Hydroxyindole
Rat (Sprague

Dawley)
Oral > 600 mg/kg [9]

6-Hydroxyindole
Rat (Sprague

Dawley)
Dermal > 2000 mg/kg [9]

6-Hydroxyindole Rat (Wistar) Inhalation
> 2000 mg/m³

(4h)
[9]

Dihydroxyindole
Rat (Sprague-

Dawley)
Oral 400-500 mg/kg [10]

Skin and Eye Irritation
7-Hydroxyindole is classified as causing serious eye damage (Category 1).[3][5] Direct

contact with the eyes can cause irreversible damage. While not formally classified for skin

irritation, it is recommended to avoid skin contact.[5] For a related compound, 4-hydroxyindole,

skin and respiratory irritation are noted hazards.[11]
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Chronic Toxicity, Carcinogenicity, and Reproductive
Toxicity
No specific studies on the chronic toxicity, carcinogenicity, or reproductive toxicity of 7-
Hydroxyindole were found. However, studies on other indole derivatives, such as Indole-3-

carbinol, have been conducted by the National Toxicology Program. These studies have shown

some evidence of carcinogenic activity in female rats and clear evidence in male mice, as well

as potential for reproductive toxicity.[12][13] It is important to note that these findings are not

directly transferable to 7-Hydroxyindole but highlight the need for careful handling of indole

derivatives.

Handling and Safety Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective

clothing to prevent skin exposure.[5]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[5]

Safe Handling Procedures
Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Avoid breathing dust.[14]

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[5]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[5][14]
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Recommended storage temperatures are between 0-8°C or at -20°C for long-term stability.

[2][5]

Protect from light and store under an inert atmosphere (e.g., nitrogen).[4][14]

First Aid and Emergency Procedures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.[5]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[5]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention

if symptoms occur.[5]

Ingestion: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.[5]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), and

nitrogen oxides (NOx).[5]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[5]

Accidental Release Measures
Ensure adequate ventilation.

Wear appropriate personal protective equipment.[5]

Avoid dust formation.

Sweep up and shovel into a suitable container for disposal.[5]

Do not let the product enter drains.
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Experimental Protocols
Detailed, validated experimental protocols for the toxicological assessment of 7-
Hydroxyindole are not readily available. The following are generalized methodologies based

on OECD guidelines for similar compounds.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)
This method is used to estimate the acute oral toxicity of a substance.

Start Animal Acclimatization
(e.g., Rats, 5 days)

Fasting
(Overnight)

Single Oral Dose
(Gavage)

Observation Period
(14 days)

Record Clinical Signs,
Body Weight, Mortality

Daily

Gross Necropsy End

Click to download full resolution via product page

Workflow for an Acute Oral Toxicity Study (OECD 423).

Dermal Irritation/Corrosion - OECD 404
This test determines the potential for a substance to cause skin irritation or corrosion.[15][16]

[17][18]

Start Animal Preparation
(Rabbit, clip fur)

Apply Test Substance
(0.5g or 0.5mL)

Semi-occlusive Patch
(4 hours)

Remove Patch and
Clean Skin

Observe for Erythema/Edema
(1, 24, 48, 72 hours) Score Skin Reactions End

Click to download full resolution via product page

Workflow for a Dermal Irritation Study (OECD 404).

Metabolism and Signaling Pathways
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Specific metabolic pathways for 7-Hydroxyindole have not been extensively studied. However,

based on the metabolism of indole and other hydroxyindoles, a hypothetical pathway can be

proposed. Indole is known to be metabolized by cytochrome P450 (CYP) enzymes to form

various hydroxylated metabolites.[13] These hydroxylated compounds can then undergo Phase

II conjugation reactions, such as glucuronidation by UDP-glucuronosyltransferases (UGTs) and

sulfation by sulfotransferases (SULTs), to facilitate their excretion.

Indole Cytochrome P450
(Oxidation) 7-Hydroxyindole

UGT
(Glucuronidation)

SULT
(Sulfation)

7-Hydroxyindole
Glucuronide

Excretion
7-Hydroxyindole

Sulfate

Click to download full resolution via product page

Hypothetical Metabolic Pathway of 7-Hydroxyindole.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete toxicological profile. Researchers and professionals should consult original

research articles and safety data sheets and perform their own risk assessments before

handling 7-Hydroxyindole. The toxicological data for related compounds are provided for

context and may not be representative of the hazards of 7-Hydroxyindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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